Cas no 1446485-40-0 (2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole)

• Product Name: 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• CAS No: 1446485-40-0
• MF: C₁₀H₁₄BF₂NO₂S
• MW: 261.096468448639
• MDL: MFCD31641438
• CID: 5463439
• PubChem ID: 125498820
• Update Time: 2025-10-19

2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Z3326788151
• 2-(difluoromethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• Thiazole, 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

• MDL： MFCD31641438
• Inchi： 1S/C10H14BF2NO2S/c1-9(2)10(3,4)16-11(15-9)6-5-14-8(17-6)7(12)13/h5,7H,1-4H3
• InChI Key： CCOWUVHOQSLICV-UHFFFAOYSA-N
• SMILES： S1C(C(F)F)=NC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 261.0806364 g/mol
• Monoisotopic Mass: 261.0806364 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 261.10
• Topological Polar Surface Area: 59.6

Additional information on 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

Comprehensive Analysis of 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS No. 1446485-40-0)

In the rapidly evolving field of boronic acid derivatives, 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS No. 1446485-40-0) has garnered significant attention due to its unique structural properties and versatile applications. This compound, often referred to as a thiazole-based boronic ester, is a critical intermediate in pharmaceutical research, agrochemical development, and materials science. Its difluoromethyl and dioxaborolane functional groups make it a valuable building block for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers.

The growing interest in CAS No. 1446485-40-0 aligns with the surge in demand for boron-containing compounds, which are pivotal in drug discovery and organic synthesis. Recent studies highlight its potential in creating bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. Users often search for "thiazole boronic ester applications" or "difluoromethyl thiazole synthesis," reflecting the compound's relevance in cutting-edge research. Its stability under ambient conditions and compatibility with diverse reaction conditions further enhance its appeal.

From an industrial perspective, 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole is synthesized through optimized protocols involving palladium-catalyzed borylation or halogen exchange reactions. Researchers frequently inquire about "scalable synthesis of thiazole boronic esters" or "CAS 1446485-40-0 suppliers," underscoring the need for accessible and high-quality sources. The compound's lipophilicity and electron-withdrawing properties also make it a candidate for modifying drug pharmacokinetics, a trending topic in medicinal chemistry forums.

Environmental and regulatory considerations are another hotspot. While boronic acid derivatives are generally regarded as safe for laboratory use, queries like "eco-friendly handling of dioxaborolane compounds" or "storage conditions for CAS 1446485-40-0" indicate user concerns about sustainable practices. Proper storage in inert atmospheres and avoidance of prolonged exposure to moisture are recommended to maintain the compound's integrity.

In summary, 2-(difluoromethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS No. 1446485-40-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its role in advancing drug discovery, material science, and catalytic processes ensures its continued prominence in scientific literature and industrial applications.